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Introduction
2-Phenoxypropanol, also known as propylene glycol phenyl ether, is a versatile organic

solvent and chemical intermediate with the chemical formula C₉H₁₂O₂. It is a colorless liquid

with a faint floral odor and is utilized across various industries, including pharmaceuticals,

cosmetics, coatings, and cleaning agents.[1][2] Its utility is often dictated by its solvency

characteristics. This technical guide provides an in-depth overview of the solubility of 2-
phenoxypropanol in a range of organic solvents, offering a valuable resource for formulation

scientists, chemists, and researchers.

While 2-phenoxypropanol is widely cited as being soluble in or miscible with most organic

solvents, specific quantitative data is not extensively available in publicly accessible literature.

[3][4] This guide compiles the available qualitative and quantitative solubility information and

presents a generalized experimental protocol for its determination.

Core Data: Solubility of 2-Phenoxypropanol
The following table summarizes the known solubility data for 2-phenoxypropanol. It is
important to note that there are some discrepancies in the reported values for water solubility,

which may be attributed to different experimental conditions or the presence of isomers (1-

phenoxy-2-propanol and 2-phenoxy-1-propanol).[3]
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Solvent
Chemical
Class

Temperature
(°C)

Solubility Observations

Water Protic Solvent 20 11 g/L -

Water Protic Solvent 20 15.1 g/L[5][6] -

Water Protic Solvent 20 198 g/L[7] -

Water Protic Solvent Not Specified 10,000 mg/L[3] -

Alcohols (e.g.,

Ethanol,

Methanol)

Protic Solvent Not Specified
Soluble/Miscible[

1][8]

The hydroxyl

group of 2-

phenoxypropanol

can form

hydrogen bonds

with alcohol

solvents,

promoting

miscibility.

Ethers (e.g.,

Diethyl Ether)
Ethereal Solvent Not Specified Soluble/Miscible

As a glycol ether,

it shares

structural

similarities with

ether solvents,

leading to good

miscibility.

Ketones (e.g.,

Acetone)

Polar Aprotic

Solvent
Not Specified Soluble/Miscible

The polar nature

of ketones allows

for favorable

interactions with

the ether and

hydroxyl moieties

of 2-

phenoxypropanol

.

Esters (e.g.,

Ethyl Acetate)

Polar Aprotic

Solvent

Not Specified Soluble/Miscible Generally good

solubility is
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expected due to

the polarity of the

ester group.

Aromatic

Hydrocarbons

(e.g., Toluene)

Nonpolar Solvent Not Specified Soluble/Miscible

The phenyl

group in 2-

phenoxypropanol

contributes to its

miscibility with

aromatic

solvents.

Oils Nonpolar Solvent Not Specified Soluble[9]

The presence of

the non-polar

phenyl and

propyl groups

contributes to its

solubility in oils.

[9]

Experimental Protocol: Determination of Solubility
The following is a generalized experimental protocol for determining the solubility of 2-
phenoxypropanol in an organic solvent, based on the widely used shake-flask method.

Objective: To determine the equilibrium solubility of 2-phenoxypropanol in a selected organic

solvent at a specified temperature.

Materials:

2-Phenoxypropanol (high purity)

Selected organic solvent (analytical grade)

Temperature-controlled shaker or water bath

Sealed vials (e.g., screw-cap glass vials with PTFE septa)
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Analytical balance

Volumetric flasks and pipettes

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID) or a suitable

spectrophotometer.

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 2-phenoxypropanol to a known volume or mass of the

selected organic solvent in a sealed vial. The presence of undissolved solute is essential

to ensure saturation.

Prepare several such vials for replicate measurements.

Equilibration:

Place the sealed vials in a temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25 °C).

Agitate the mixtures for a predetermined period (typically 24-72 hours) to ensure that

equilibrium is reached. The required time should be established through preliminary

experiments.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the experimental temperature for

a sufficient time to allow the undissolved solid to settle.

To ensure complete separation of the solid and liquid phases, centrifuge the vials at a

controlled temperature.

Sample Analysis:
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Carefully withdraw an aliquot of the clear supernatant (the saturated solution).

Accurately weigh or measure the volume of the aliquot.

Dilute the aliquot with a known volume of the solvent to a concentration suitable for the

analytical method.

Analyze the concentration of 2-phenoxypropanol in the diluted solution using a calibrated

analytical instrument such as a GC-FID or a spectrophotometer.

Calculation of Solubility:

From the measured concentration and the dilution factor, calculate the concentration of 2-
phenoxypropanol in the saturated solution.

Express the solubility in appropriate units, such as g/100g of solvent, mol/L, or mole

fraction.

Visualizations
The following diagrams illustrate a typical experimental workflow for solubility determination

and a logical workflow for the synthesis of 2-phenoxypropanol.
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Diagram 1: Experimental Workflow for Solubility Determination
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Caption: Experimental workflow for determining the solubility of 2-phenoxypropanol.
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Diagram 2: Logical Workflow for Synthesis of 2-Phenoxypropanol
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Caption: Logical workflow for the synthesis of 2-phenoxypropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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